Cas no 221198-11-4 (3-(2-methoxyethoxy)Azetidine)

• Product Name: 3-(2-methoxyethoxy)Azetidine
• CAS No: 221198-11-4
• MF: C₆H₁₃NO₂
• MW: 131.172921895981
• MDL: MFCD13559915
• CID: 2113078
• PubChem ID: 17817374
• Update Time: 2025-05-20

3-(2-methoxyethoxy)Azetidine Chemical and Physical Properties

Names and Identifiers

• 3-(2-methoxyethoxy)Azetidine
• 3-(2-Methoxy-ethoxy)-azetidine
• SCHEMBL12649146
• 221198-11-4
• A1-01590
• DA-25344
• CS-0342711
• AKOS012078573
• EN300-147604
• SB35521

• MDL： MFCD13559915
• Inchi： 1S/C6H13NO2/c1-8-2-3-9-6-4-7-5-6/h6-7H,2-5H2,1H3
• InChI Key： XYMSYHUPGZTEDY-UHFFFAOYSA-N
• SMILES： O(CCOC)C1CNC1

Computed Properties

• Exact Mass: 131.094628657Da
• Monoisotopic Mass: 131.094628657Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 73.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 30.5Ų

3-(2-methoxyethoxy)Azetidine Security Information

• HazardClass：IRRITANT

Additional information on 3-(2-methoxyethoxy)Azetidine

3-(2-Methoxyethoxy)Azetidine: A Versatile Compound in Modern Pharmaceutical Research

3-(2-Methoxyethoxy)Azetidine (CAS No. 221198-11-4) is a synthetic compound that has garnered significant attention in the pharmaceutical and chemical industries due to its unique properties and potential applications. This compound, characterized by its azetidine ring and methoxyethoxy substituent, exhibits a range of biological activities that make it a valuable candidate for various therapeutic and research purposes.

The structure of 3-(2-Methoxyethoxy)Azetidine is defined by a four-membered azetidine ring, which is a cyclic amine with a high degree of conformational rigidity. This rigidity can influence the compound's interactions with biological targets, making it particularly useful in the design of drugs that require specific binding profiles. The methoxyethoxy substituent, on the other hand, adds polarity and hydrophilicity to the molecule, enhancing its solubility and potentially improving its pharmacokinetic properties.

Recent studies have highlighted the potential of 3-(2-Methoxyethoxy)Azetidine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound can act as a potent inhibitor of specific enzymes involved in neurodegenerative diseases. The ability to modulate these enzymes makes 3-(2-Methoxyethoxy)Azetidine a promising lead compound for the development of new treatments for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its potential in neurodegenerative diseases, 3-(2-Methoxyethoxy)Azetidine has also been explored for its anti-inflammatory properties. A study published in the Inflammation Research journal demonstrated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines. This finding opens up new avenues for using 3-(2-Methoxyethoxy)Azetidine in the treatment of inflammatory disorders such as rheumatoid arthritis and Crohn's disease.

The pharmacological profile of 3-(2-Methoxyethoxy)Azetidine is further enhanced by its favorable safety profile. Preclinical studies have shown that this compound exhibits low toxicity and good tolerability, making it suitable for long-term use in therapeutic settings. These characteristics are crucial for ensuring patient compliance and minimizing adverse effects.

Beyond its therapeutic applications, 3-(2-Meth oxy eth oxy) Az eti dine is also an important tool in chemical biology research. Its ability to selectively modulate specific biological pathways makes it a valuable probe for studying cellular processes and identifying novel drug targets. Researchers are increasingly using this compound to gain insights into complex biological systems and to develop more targeted therapeutic strategies.

The synthesis of 3-(2-Meth oxy eth oxy) Az eti dine has been optimized through various methods, including catalytic hydrogenation and nucleophilic substitution reactions. These synthetic routes have been refined to ensure high yields and purity, making the compound readily available for both academic and industrial research. The ease of synthesis and scalability of production processes further enhance the practical utility of 3-(2-Meth oxy eth oxy) Az eti dine.

In conclusion, 3-(2-Meth oxy eth oxy) Az eti dine (CAS No. 221198-11-4) is a versatile compound with significant potential in pharmaceutical research and development. Its unique structural features, combined with its diverse biological activities, make it an attractive candidate for various therapeutic applications. Ongoing research continues to uncover new possibilities for this compound, solidifying its position as a key player in modern medicinal chemistry.